Cas no 120279-87-0 (4H-Thieno2,3-bthiopyran-2-sulfonyl chloride,5,6-dihydro-6-methyl-4-oxo-)

• Product Name: 4H-Thieno2,3-bthiopyran-2-sulfonyl chloride,5,6-dihydro-6-methyl-4-oxo-
• CAS No: 120279-87-0
• MF: C₈H₇ClO₃S₃
• MW: 282.787377595901
• CID: 1209237
• PubChem ID: 21057024
• Update Time: 2025-06-08

4H-Thieno2,3-bthiopyran-2-sulfonyl chloride,5,6-dihydro-6-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-oxo-5,6-dihydrothieno[2,3-b]thiopyran-2-sulfonyl Chloride
• 6-methyl-4-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonyl chloride
• SBB069245
• KB-196306
• FT-0652972
• A804482
• S09-0127
• 5,6-dihydro-6-methyl-4-oxo-4h-thieno[2,3-b]thiopyran-2-sulfonyl chloride
• 4H-Thieno[2,3-b]thiopyran-2-sulfonyl chloride, 5,6-dihydro-6-methyl-4-oxo-
• 6-methyl-4-oxidanylidene-5,6-dihydrothieno[2,3-b]thiopyran-2-sulfonyl chloride
• SCHEMBL3352223
• 120279-87-0
• DTXSID10610376
• AKOS015919171
• DB-012322
• 4H-Thieno2,3-bthiopyran-2-sulfonyl chloride,5,6-dihydro-6-methyl-4-oxo-

• Inchi： 1S/C8H7ClO3S3/c1-4-2-6(10)5-3-7(15(9,11)12)14-8(5)13-4/h3-4H,2H2,1H3
• InChI Key： ULWSBNDSDFOIHY-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2=C(S1)SC(C)CC2=O)(=O)=O

Computed Properties

• Exact Mass: 281.92500
• Monoisotopic Mass: 281.9245853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.585
• PSA: 113.13000
• LogP: 3.82340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4H-Thieno2,3-bthiopyran-2-sulfonyl chloride,5,6-dihydro-6-methyl-4-oxo-

Comprehensive Overview of 4H-Thieno[2,3-b]thiopyran-2-sulfonyl chloride,5,6-dihydro-6-methyl-4-oxo- (CAS No. 120279-87-0)

The compound 4H-Thieno[2,3-b]thiopyran-2-sulfonyl chloride,5,6-dihydro-6-methyl-4-oxo- (CAS No. 120279-87-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a thieno-thiopyran core, makes it a valuable intermediate for constructing complex heterocyclic systems. Researchers and industries are increasingly interested in this compound due to its potential in developing novel bioactive molecules and small-molecule therapeutics.

One of the key reasons for the growing attention toward 4H-Thieno[2,3-b]thiopyran-2-sulfonyl chloride is its role in click chemistry and cross-coupling reactions. These reactions are pivotal in modern drug discovery, particularly in the development of targeted therapies and precision medicine. The compound's sulfonyl chloride group allows for efficient functionalization, enabling the creation of diverse molecular architectures. This versatility aligns with current trends in high-throughput screening and combinatorial chemistry, where rapid synthesis of compound libraries is essential.

In the context of green chemistry, 4H-Thieno[2,3-b]thiopyran-2-sulfonyl chloride has also garnered interest due to its potential for atom-economical transformations. As the pharmaceutical industry shifts toward sustainable practices, compounds like this are being reevaluated for their efficiency and minimal waste generation. Researchers are exploring its use in catalytic processes and flow chemistry, which are among the most searched topics in AI-driven chemical research platforms.

Another area where CAS No. 120279-87-0 is gaining traction is in material science. Its heterocyclic framework can be incorporated into polymers and coatings, offering enhanced thermal stability and electronic properties. This aligns with the rising demand for advanced functional materials in electronics and renewable energy applications. The compound's ability to act as a building block for organic semiconductors is particularly noteworthy, given the global push for sustainable energy solutions.

From a synthetic chemistry perspective, the stability and reactivity of 4H-Thieno[2,3-b]thiopyran-2-sulfonyl chloride make it a preferred choice for multistep synthesis. Its compatibility with various protecting group strategies and ligand designs further enhances its utility. Recent publications have highlighted its use in asymmetric synthesis, a hot topic in AI-assisted drug design forums. The compound's chiral centers and stereoselective potential are of particular interest to researchers working on enantioselective catalysis.

In summary, 4H-Thieno[2,3-b]thiopyran-2-sulfonyl chloride,5,6-dihydro-6-methyl-4-oxo- (CAS No. 120279-87-0) is a multifaceted compound with broad applications in pharmaceuticals, material science, and sustainable chemistry. Its relevance to cutting-edge research areas like precision medicine, green synthesis, and organic electronics ensures its continued importance in scientific and industrial communities. As AI-driven research tools evolve, the compound's potential is likely to be further unlocked, making it a subject of ongoing exploration and innovation.